Cas no 1156247-38-9 (6-[Methyl(oxan-4-yl)amino]pyridine-3-carboxylic acid)

• Product Name: 6-[Methyl(oxan-4-yl)amino]pyridine-3-carboxylic acid
• CAS No: 1156247-38-9
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5073454
• Update Time: 2025-06-08

6-[Methyl(oxan-4-yl)amino]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[methyl(oxan-4-yl)amino]pyridine-3-carboxylic acid
• 6-(Methyl(tetrahydro-2H-pyran-4-yl)amino)nicotinic acid
• 6-[Methyl(oxan-4-yl)amino]pyridine-3-carboxylic acid

• Inchi： 1S/C12H16N2O3/c1-14(10-4-6-17-7-5-10)11-3-2-9(8-13-11)12(15)16/h2-3,8,10H,4-7H2,1H3,(H,15,16)
• InChI Key： KNQGLYGNTYYCMV-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 6-[Methyl(oxan-4-yl)amino]pyridine-3-carboxylic acid

Recent Advances in the Study of 6-[Methyl(oxan-4-yl)amino]pyridine-3-carboxylic acid (CAS: 1156247-38-9)

6-[Methyl(oxan-4-yl)amino]pyridine-3-carboxylic acid (CAS: 1156247-38-9) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of enzyme inhibition and receptor modulation. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the pyridine-3-carboxylic acid core and the methyl(oxan-4-yl)amino substituent, contribute to its ability to interact with a variety of biological targets. Recent synthetic methodologies have optimized the production of 6-[Methyl(oxan-4-yl)amino]pyridine-3-carboxylic acid, enabling higher yields and purity, which are critical for pharmacological studies. Advances in computational chemistry have also facilitated the prediction of its binding modes and affinity for specific enzymes and receptors.

In vitro and in vivo studies have demonstrated that 6-[Methyl(oxan-4-yl)amino]pyridine-3-carboxylic acid exhibits promising activity against several disease-relevant targets. For instance, it has shown inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its interaction with certain G-protein-coupled receptors (GPCRs) has been explored, opening avenues for its use in neurological and metabolic disorders.

Recent publications have also investigated the pharmacokinetic properties of 6-[Methyl(oxan-4-yl)amino]pyridine-3-carboxylic acid, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that the compound has favorable bioavailability and metabolic stability, which are essential for its development as a drug candidate. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that can enhance its potency and selectivity.

In conclusion, 6-[Methyl(oxan-4-yl)amino]pyridine-3-carboxylic acid represents a promising lead compound in medicinal chemistry. Its diverse biological activities and favorable pharmacokinetic properties make it a valuable candidate for further development. Future research should focus on optimizing its therapeutic efficacy and safety profile, as well as exploring its potential in combination therapies. The ongoing studies underscore the importance of this compound in advancing our understanding of chemical biology and its applications in drug discovery.